Cas no 22155-59-5 ((3R,8aR)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione)

The compound (3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione is a chiral bicyclic lactam derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its rigid octahydropyrrolopiperazine scaffold and stereospecific substitution at the 3-position enhance its utility as a building block for bioactive molecules. The (3R,8aR) configuration ensures high enantiopurity, making it valuable for stereoselective reactions. Its lactam functionality offers reactivity for further derivatization, while the isopropyl group contributes to lipophilicity, influencing pharmacokinetic properties. This compound is particularly suited for medicinal chemistry research, where precise stereochemistry and structural diversity are critical. Its stability under standard conditions further supports its use in synthetic workflows.

(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione structure

22155-59-5 structure

Product Name:(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione

CAS No:22155-59-5

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:6202289

PubChem ID:6545869

Update Time:2025-10-10

(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

- (3R,8aR)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione
- CHEMBL460243
- cyclo(D)-Pro-(D)-Val
- 22155-59-5
- (3R,8AR)-3-isopropylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
- EN300-20127713
- (3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
- (3R,8aR)-3-propan-2-yl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
- CHEBI:211635
- Inchi： 1S/C10H16N2O2/c1-6(2)8-10(14)12-5-3-4-7(12)9(13)11-8/h6-8H,3-5H2,1-2H3,(H,11,13)/t7-,8-/m1/s1
- InChI Key： XLUAWXQORJEMBD-HTQZYQBOSA-N
- SMILES： O=C1[C@@H](C(C)C)NC([C@H]2CCCN21)=O

Computed Properties

Exact Mass: 196.121177757g/mol
Monoisotopic Mass: 196.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 49.4Å²

(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-20127713-0.05g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	0.05g	$235.0	2023-09-16
Enamine	EN300-20127713-0.1g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	0.1g	$352.0	2023-09-16
Enamine	EN300-20127713-0.25g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	0.25g	$503.0	2023-09-16
Enamine	EN300-20127713-0.5g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	0.5g	$791.0	2023-09-16
Enamine	EN300-20127713-1.0g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	1g	$1014.0	2023-05-24
Enamine	EN300-20127713-2.5g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	2.5g	$1988.0	2023-09-16
Enamine	EN300-20127713-5.0g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	5g	$2940.0	2023-05-24
Enamine	EN300-20127713-10.0g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	10g	$4360.0	2023-05-24
Enamine	EN300-20127713-1g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	1g	$1014.0	2023-09-16
Enamine	EN300-20127713-5g	(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione	22155-59-5	95%	5g	$2940.0	2023-09-16